2-{[4-(2,4-dichlorobenzyl)-1-piperazinyl]methyl}-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-[[4-[(2,4-dichlorophenyl)methyl]piperazin-1-yl]methyl]isoindole-1,3-dione
• InChI: InChI=1S/C20H19Cl2N3O2/c21-15-6-5-14(18(22)11-15)12-23-7-9-24(10-8-23)13-25-19(26)16-3-1-2-4-17(16)20(25)27/h1-6,11H,7-10,12-13H2
• InChI Key: DNYFIGJGVQSBHR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=C(C=C(C=C2)Cl)Cl)CN3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C20H19Cl2N3O2
• Molecular Weight: 404.3 g/mol

Description

2-{[4-(2,4-dichlorobenzyl)-1-piperazinyl]methyl}-1H-isoindole-1,3(2H)-dione, also known as SB-269970, is a selective serotonin 5-HT7 receptor antagonist. It is a chemical compound that has been widely studied for its potential therapeutic applications in various fields of scientific research.

Mechanism of Action

2-{[4-(2,4-dichlorobenzyl)-1-piperazinyl]methyl}-1H-isoindole-1,3(2H)-dione acts as a selective antagonist of the serotonin 5-HT7 receptor, which is involved in the regulation of various physiological processes, including circadian rhythm, mood, and cognition. By blocking the activation of the 5-HT7 receptor, 2-{[4-(2,4-dichlorobenzyl)-1-piperazinyl]methyl}-1H-isoindole-1,3(2H)-dione can modulate these processes and potentially provide therapeutic benefits.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-{[4-(2,4-dichlorobenzyl)-1-piperazinyl]methyl}-1H-isoindole-1,3(2H)-dione have been extensively studied in animal models and in vitro experiments. It has been shown to modulate various neurotransmitter systems, including serotonin, dopamine, and glutamate, which are involved in the regulation of mood, cognition, and behavior. It has also been shown to have anti-inflammatory and anti-tumor properties.

Advantages and Limitations for Lab Experiments

The advantages of 2-{[4-(2,4-dichlorobenzyl)-1-piperazinyl]methyl}-1H-isoindole-1,3(2H)-dione for lab experiments include its high potency and selectivity for the 5-HT7 receptor, which allows for precise modulation of this target. Its well-established synthesis method and extensive characterization also make it a reliable tool for scientific research. However, its limitations include its potential off-target effects and the need for further optimization of its pharmacokinetic properties for in vivo studies.

Future Directions

There are many potential future directions for the research on 2-{[4-(2,4-dichlorobenzyl)-1-piperazinyl]methyl}-1H-isoindole-1,3(2H)-dione. One direction is to further explore its therapeutic potential in various fields of medicine, including neuroscience, psychiatry, and oncology. Another direction is to optimize its pharmacokinetic properties for in vivo studies and potential clinical applications. Additionally, further studies are needed to fully understand its mechanism of action and potential off-target effects.

Scientific Research Applications

2-{[4-(2,4-dichlorobenzyl)-1-piperazinyl]methyl}-1H-isoindole-1,3(2H)-dione has been studied for its potential therapeutic applications in various fields of scientific research, including neuroscience, psychiatry, and oncology. In neuroscience, it has been studied for its potential role in the treatment of depression, anxiety, and sleep disorders. In psychiatry, it has been studied for its potential role in the treatment of schizophrenia and bipolar disorder. In oncology, it has been studied for its potential role in the treatment of cancer.